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Naphthalene, a volatile solid hydrocarbon, is a staple in many laboratories, valued for its role

in chemical synthesis and various industrial applications. However, its hazardous properties,

including flammability and potential health risks, demand meticulous handling and a

comprehensive understanding of safety protocols.[1][2][3][4] This guide provides an in-depth

operational plan for the safe handling of naphthalene, emphasizing the correct use of personal

protective equipment (PPE) and proper disposal methods to ensure the well-being of laboratory

personnel and environmental protection.

Understanding the Risks: The "Why" Behind the
Precautions
Naphthalene poses several health and safety hazards that necessitate stringent safety

measures.

Health Hazards:

Acute Effects: Short-term exposure to naphthalene through inhalation, ingestion, or skin

contact can lead to a range of adverse effects, including headaches, nausea, vomiting,

confusion, and irritation of the eyes, skin, and respiratory tract.[5][6][7] In severe cases, it

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1677914?utm_src=pdf-interest
https://www.benchchem.com/product/b1677914?utm_src=pdf-body
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Naphthalene_1147_3.0.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1435205275_Naphthalene-CASNO-91-20-3-MSDS.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/b5468bd2-2092-4729-b62a-bc91808bb147
https://www.flinnsci.com/sds_531-naphthalene/sds_531/
https://www.benchchem.com/product/b1677914?utm_src=pdf-body
https://www.benchchem.com/product/b1677914?utm_src=pdf-body
https://www.benchchem.com/product/b1677914?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1322.pdf
https://www.gov.uk/government/publications/naphthalene-properties-incident-management-and-toxicology/naphthalene-toxicological-overview
https://www.cdc.gov/niosh/npg/npgd0439.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


can cause hemolytic anemia, a condition where red blood cells are destroyed faster than

they can be made.[6][8][9]

Chronic Effects: Long-term or repeated exposure to naphthalene is associated with more

severe health issues. It is suspected of causing cancer in humans and has been shown to

cause cancer in animals.[1][2][4][5][10][11] Chronic exposure can also lead to the formation

of cataracts and damage to the liver and kidneys.[5][8][12]

Susceptible Individuals: Individuals with a genetic condition known as glucose-6-phosphate

dehydrogenase (G6PD) deficiency are particularly vulnerable to the hemolytic effects of

naphthalene.[6][9][13]

Physical Hazards:

Flammability: Naphthalene is a flammable solid.[1][2][3][4][11] Its vapor can form explosive

mixtures with air, and it must be kept away from heat, sparks, and open flames.[2][11]

Core Directive: Personal Protective Equipment (PPE) for
Naphthalene Handling
The selection and proper use of PPE are the first line of defense against naphthalene
exposure. The required level of protection depends on the specific task and the potential for

exposure.
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PPE Component Specifications and Rationale

Hand Protection

Chemically resistant gloves (e.g., nitrile rubber)

are essential to prevent skin contact.[10][14]

Always inspect gloves for any signs of

degradation or punctures before use. Change

gloves frequently, especially if they become

contaminated.[10]

Eye and Face Protection

Chemical safety goggles or a face shield must

be worn to protect the eyes from dust particles

and potential splashes.[10][14]

Body Protection

A laboratory coat or a chemical-resistant apron

should be worn to protect the skin and clothing

from contamination.[10][14] For tasks with a

higher risk of exposure, a complete protective

suit may be necessary.[2]

Respiratory Protection

All work with solid naphthalene that may

generate dust or vapors should be conducted in

a certified chemical fume hood.[10][15] If a fume

hood is not available or if exposure limits may

be exceeded, a NIOSH-approved respirator with

organic vapor cartridges is required.[7][16]

Workflow for Donning and Doffing PPE

Donning PPE

Doffing PPE

Wash Hands Don Lab Coat Put on Respirator (if needed) Put on Goggles/Face Shield Put on Gloves

Remove Gloves Remove Goggles/Face Shield Remove Lab Coat Remove Respirator (if needed) Wash Hands
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Caption: Sequential process for correctly putting on and taking off PPE.

Operational Plan: From Handling to Disposal
A systematic approach to handling and disposing of naphthalene is crucial for maintaining a

safe laboratory environment.

Step-by-Step Handling Procedures
Preparation and Engineering Controls:

Before handling, ensure that a current Safety Data Sheet (SDS) for naphthalene is readily

available and has been reviewed.[16]

All operations involving naphthalene should be performed in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation of dust and vapors.

[10][15]

Ensure an emergency eyewash station and safety shower are easily accessible.[15]

Handling Solid Naphthalene:

Avoid the formation of dust.[2] If possible, use naphthalene in pellet or flake form rather

than as a fine powder.

Use non-sparking tools and equipment to prevent ignition sources.[5]

Ground and bond containers when transferring the material to prevent the buildup of static

electricity.[3][4][5][11]

Storage:

Store naphthalene in a tightly closed, properly labeled container.[3][4][12]

The storage area should be cool, dry, and well-ventilated, away from sources of ignition

and incompatible materials such as strong oxidizing agents.[1][12][17]
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Store naphthalene in a locked cabinet or area to restrict access.[10][11]

Disposal Plan: A Matter of Responsibility
Naphthalene and any materials contaminated with it are considered hazardous waste and

must be disposed of accordingly.[5]

Waste Segregation and Collection:

All solid waste contaminated with naphthalene, such as gloves, pipette tips, and paper

towels, must be collected in a designated, clearly labeled hazardous waste container.[10]

The waste container must be labeled with a "CANCER HAZARD" warning.[10]

Liquid waste containing naphthalene should be collected in a separate, labeled hazardous

waste container.[10]

Disposal Procedure:

Ensure all waste containers are securely sealed.

Follow your institution's and local regulations for the disposal of hazardous chemical waste.

This typically involves contacting your institution's Environmental Health and Safety (EHS)

office for pickup and disposal.[10]

Do not dispose of naphthalene down the drain or in regular trash.[5] Naphthalene is very

toxic to aquatic life with long-lasting effects.[1][2][11]

Decontamination:

All laboratory equipment that has come into contact with naphthalene must be

decontaminated before being removed from the designated work area.[10]

Decontamination can be achieved by washing with soap and water. The rinse water must be

collected as hazardous waste.[10]

Emergency Spill Procedures
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In the event of a naphthalene spill, immediate and appropriate action is critical.

Evacuate and Secure: Evacuate all non-essential personnel from the spill area.[5] Secure

and control access to the area.[5]

Eliminate Ignition Sources: Remove all sources of ignition from the area.[2][5]

Personal Protection: Before attempting to clean up the spill, don the appropriate PPE as

outlined above.

Containment and Cleanup:

For small spills of solid naphthalene, carefully sweep or vacuum the material. To minimize

dust, you can moisten the powder or flakes before sweeping.[5] Use a HEPA-filter vacuum

for cleanup.[5]

Place the collected material into a sealed, labeled container for disposal as hazardous

waste.[3][4][5]

Ventilate: After the spill has been cleaned up, ventilate the area.

First Aid Measures

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15-30

minutes, lifting the upper and lower eyelids.[5][18] Seek immediate medical attention.[5][18]

Skin Contact: Promptly wash the affected skin with plenty of soap and water.[5][18] Remove

contaminated clothing. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air.[5][18] If breathing is difficult, provide respiratory

support and seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting.[14] If the person is conscious, rinse their mouth with

water.[18] Seek immediate medical attention.[14]

By adhering to these stringent safety protocols, researchers can mitigate the risks associated

with naphthalene and ensure a safe and productive laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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https://www.benchchem.com/pdf/Proper_Disposal_of_1_Hex_1_en_2_yl_naphthalene_A_Guide_for_Laboratory_Professionals.pdf
https://studylib.net/doc/6783111/naphthalene
https://research.uga.edu/docs/CSP1500/Naphthalene-91-20-3.docx
https://datasheets.scbt.com/sc-215533.pdf
https://www.carlroth.com/medias/SDB-6714-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTkyOTR8YXBwbGljYXRpb24vcGRmfGFEWXdMMmczTnk4NU1qSXpNVFF6T1RneE1EZzJMMU5FUWw4Mk56RTBYMGRDWDBWT0xuQmtaZ3xmOWYwMDc2MDZlYTVjZDg4ZTk3ZTY3MWY0Mzk2M2IxMzc4ZjAwYjIzOTEwNTE2YzZmYjI3MjI3YTljYmFmNmE0
https://www.benchchem.com/product/b1677914#personal-protective-equipment-for-handling-naphthalene
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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